Cas no 105613-67-0 (Phosphonic acid, octadecyl-, dioctadecyl ester)

• Product Name: Phosphonic acid, octadecyl-, dioctadecyl ester
• CAS No: 105613-67-0
• MF: C₅₄H₁₁₁O₃P
• MW: 839.431119203568
• CID: 1156886
• Update Time: 2024-07-26

Phosphonic acid, octadecyl-, dioctadecyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, octadecyl-, dioctadecyl ester
• Phosphonic acid, octadecyl-, dioctadecyl ester (9CI)

• Inchi： 1S/C54H111O3P/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-46-49-52-56-58(55,54-51-48-45-42-39-36-33-30-27-24-21-18-15-12-9-6-3)57-53-50-47-44-41-38-35-32-29-26-23-20-17-14-11-8-5-2/h4-54H2,1-3H3
• InChI Key： QVACLFXOONCKMZ-UHFFFAOYSA-N
• SMILES： C(P(=O)(OCCCCCCCCCCCCCCCCCC)OCCCCCCCCCCCCCCCCCC)CCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 838.82763

Experimental Properties

• Density: 0.877±0.06 g/cm3(Predicted)
• Boiling Point: 800.1±34.0 °C(Predicted)
• PSA: 35.53